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Compound of Interest

Compound Name: 3,3-Difluoropropanoic acid

CAS No.: 155142-69-1

Cat. No.: B1591082

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Fluorinated
Building Blocks in Medicinal Chemistry
The strategic incorporation of fluorine into bioactive molecules has become a cornerstone of

modern drug discovery. The unique physicochemical properties of fluorine, such as its high

electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can

profoundly influence a drug candidate's metabolic stability, lipophilicity, and binding affinity to its

biological target.[1] Among the diverse array of fluorinated building blocks, small difluorinated

aliphatic acids are emerging as particularly valuable synthons. This guide provides a

comprehensive technical overview of 3,3-Difluoropropanoic acid (CAS Number: 155142-69-

1), a versatile intermediate poised for significant applications in pharmaceutical and

agrochemical research.[2][3]

The presence of a gem-difluoro group on the carbon atom beta to the carboxylic acid imparts

unique electronic properties to the molecule, influencing its reactivity and potential interactions

within a biological system. This guide will delve into the known synthesis strategies,
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physicochemical properties, spectroscopic signatures, and the critical role of 3,3-
Difluoropropanoic acid as a building block in the design of next-generation therapeutics.

Physicochemical and Safety Profile
A thorough understanding of the physical and chemical properties of a building block is

paramount for its effective use in synthesis and for ensuring laboratory safety.

Physicochemical Properties
3,3-Difluoropropanoic acid is a colorless to light yellow liquid under standard conditions.[4]

The introduction of the two fluorine atoms significantly impacts its acidity and other properties

compared to its non-fluorinated analog, propanoic acid.

Property Value Source

CAS Number 155142-69-1 [5]

Molecular Formula C₃H₄F₂O₂ [5]

Molecular Weight 110.06 g/mol [5]

IUPAC Name 3,3-difluoropropanoic acid [5]

Predicted Boiling Point 173.0 ± 25.0 °C [4]

Predicted pKa 3.49 ± 0.10 [4]

Predicted Density 1.310 ± 0.06 g/cm³ [4]

Safety and Handling
3,3-Difluoropropanoic acid is classified as a hazardous substance and requires careful

handling in a laboratory setting.

GHS Hazard Statements:[5]

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.
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Precautionary Measures:[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of vapors and contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.[1]

Synthesis of 3,3-Difluoropropanoic Acid: An
Overview of Potential Routes
While specific, detailed, and peer-reviewed laboratory protocols for the synthesis of 3,3-
Difluoropropanoic acid are not abundantly available in the public domain, an examination of

related patent literature and synthetic strategies for analogous compounds allows for the

postulation of viable synthetic pathways. One promising approach involves the hydrolysis of a

corresponding ester, such as ethyl 3,3-difluoropropanoate.[2]

Conceptual Synthesis Workflow
The following diagram illustrates a potential two-step synthesis of 3,3-Difluoropropanoic acid,

commencing from a suitable precursor.
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Step 1: Synthesis of Ethyl 3,3-Difluoropropanoate

Step 2: Hydrolysis to 3,3-Difluoropropanoic Acid

Ethyl 3-(arylthio)propionate

Oxidative Desulfurization-Difluorination
(e.g., NBS, Pyridine-HF)

Reaction

Ethyl 3,3-difluoropropanoate

Product

Ethyl 3,3-difluoropropanoate

Acid or Base Catalyzed Hydrolysis
(e.g., HCl or NaOH)

Reaction

3,3-Difluoropropanoic Acid

Final Product

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 3,3-Difluoropropanoic acid.

Detailed Experimental Protocol (Hypothetical)
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The following protocol is a hypothetical procedure based on general methods for ester

hydrolysis and should be adapted and optimized for specific laboratory conditions.

Step 1: Synthesis of Ethyl 3,3-Difluoropropanoate

A potential route to the ester precursor is through the oxidative desulfurization-difluorination of

ethyl 3-(arylthio)propionate, as alluded to in patent literature.[2] This method, however, is noted

to potentially produce bromo-substituted side products, necessitating careful purification.[2]

Step 2: Hydrolysis of Ethyl 3,3-Difluoropropanoate

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve ethyl 3,3-difluoropropanoate in a suitable solvent such as a mixture of

ethanol and water.

Hydrolysis:

Acidic Conditions: Add a catalytic amount of a strong acid, such as concentrated

hydrochloric acid or sulfuric acid. Heat the reaction mixture to reflux and monitor the

reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

Basic Conditions: Add an aqueous solution of a strong base, such as sodium hydroxide or

potassium hydroxide. Stir the reaction at room temperature or with gentle heating until the

reaction is complete.

Workup:

Acidic Hydrolysis: After cooling, the reaction mixture can be extracted with a suitable

organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are then

washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under

reduced pressure.

Basic Hydrolysis: After cooling, acidify the reaction mixture with a strong acid (e.g., HCl) to

a pH of approximately 1-2.[2] The product can then be extracted with an organic solvent.

The organic extracts are washed, dried, and concentrated as described above.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.quickcompany.in/patents/a-process-for-preparation-of-difluoro-propionic-acid-and-its-ester-derivatives
https://www.quickcompany.in/patents/a-process-for-preparation-of-difluoro-propionic-acid-and-its-ester-derivatives
https://www.quickcompany.in/patents/a-process-for-preparation-of-difluoro-propionic-acid-and-its-ester-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: The crude 3,3-Difluoropropanoic acid may be purified by distillation or column

chromatography.

Applications in Drug Development and Medicinal
Chemistry
The introduction of a difluoromethyl group (CHF₂) or a gem-difluoro moiety (CF₂) can

significantly enhance the pharmacological profile of a drug candidate. These groups can act as

bioisosteres for other functional groups, improve metabolic stability by blocking sites of

oxidation, and modulate the acidity or basicity of nearby functional groups.[1]

Role as a Bioisostere and Metabolic Blocker
The difluoromethylene group in 3,3-Difluoropropanoic acid can serve as a non-hydrolyzable

mimic of a carbonyl or hydroxyl group, potentially leading to improved in vivo stability.

Furthermore, the strong C-F bonds are resistant to enzymatic cleavage, which can prevent

metabolic degradation at that position, thereby increasing the drug's half-life.

Modulation of Physicochemical Properties
The electron-withdrawing nature of the two fluorine atoms can influence the acidity of the

carboxylic acid and the overall electronic distribution of a molecule into which it is incorporated.

This can be strategically employed to fine-tune the pKa of a drug candidate to optimize its

solubility and permeability across biological membranes.

While specific examples of marketed drugs containing the 3,3-Difluoropropanoic acid moiety

are not readily identifiable, its structural motif is of significant interest to medicinal chemists for

the reasons outlined above. It serves as a valuable building block for creating novel chemical

entities with potentially enhanced therapeutic properties.

Spectroscopic Characterization
Spectroscopic data is essential for the unambiguous identification and characterization of a

chemical compound. While a comprehensive set of experimental spectra for 3,3-
Difluoropropanoic acid is not widely published, we can predict the key features based on its

structure and data from analogous compounds.
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Mass Spectrometry
The fragmentation of deprotonated fluorinated propionic acids has been studied.[6] Upon

collision-induced dissociation (CID), deprotonated 3,3-Difluoropropanoic acid is expected to

undergo fragmentation through several pathways, including the loss of CO₂ and HF.[6] The

study of these fragmentation patterns is crucial for the identification and quantification of this

and related compounds in complex mixtures.[6]

[CHF₂(CH₂)COOH - H]⁻
m/z = 109

Loss of CO₂

[CHF₂CH₂]⁻
m/z = 65

Decarboxylation

Loss of HF
[CHF(CH₂)COO]⁻

m/z = 89

HF Elimination

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for deprotonated 3,3-Difluoropropanoic
acid in mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show two signals. A triplet corresponding

to the methylene protons (CH₂) adjacent to the difluoromethyl group, split by the two fluorine

atoms. The chemical shift of these protons will be downfield due to the electron-withdrawing

effect of the adjacent fluorine and carbonyl groups. A broad singlet for the acidic proton of the

carboxylic acid will also be present.

¹³C NMR: The carbon NMR spectrum should exhibit three signals: one for the carboxylic acid

carbon, one for the methylene carbon, and one for the difluoromethyl carbon. The signal for

the difluoromethyl carbon will appear as a triplet due to coupling with the two fluorine atoms.

¹⁹F NMR: The fluorine NMR spectrum is expected to show a triplet for the two equivalent

fluorine atoms, split by the adjacent methylene protons.
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Infrared (IR) Spectroscopy
The IR spectrum of 3,3-Difluoropropanoic acid will be characterized by a broad absorption

band in the region of 2500-3300 cm⁻¹ corresponding to the O-H stretching of the carboxylic

acid. A strong carbonyl (C=O) stretching absorption is expected around 1700-1725 cm⁻¹. The

C-F stretching vibrations will likely appear in the fingerprint region, typically between 1000 and

1350 cm⁻¹.[6]

Reactivity and Chemical Transformations
3,3-Difluoropropanoic acid undergoes the typical reactions of a carboxylic acid, allowing for

its derivatization into a variety of useful intermediates.

Esterification: Reaction with an alcohol in the presence of an acid catalyst will yield the

corresponding ester.

Amide Formation: Conversion to the acid chloride (e.g., using thionyl chloride or oxalyl

chloride) followed by reaction with an amine will produce the corresponding amide.

Reduction: The carboxylic acid can be reduced to the corresponding alcohol, 3,3-difluoro-1-

propanol, using a strong reducing agent like lithium aluminum hydride.

The presence of the difluoromethyl group can influence the reactivity of the α-protons. While

typically not highly acidic, these protons could potentially be deprotonated under strong basic

conditions, allowing for further functionalization at the C2 position.

Conclusion
3,3-Difluoropropanoic acid is a valuable fluorinated building block with significant potential in

medicinal and agricultural chemistry. Its unique electronic properties, conferred by the gem-

difluoro group, make it an attractive synthon for the synthesis of novel compounds with

potentially improved pharmacokinetic and pharmacodynamic profiles. While detailed

experimental data for this specific compound is somewhat limited in publicly accessible

literature, this guide provides a comprehensive overview of its known properties, potential

synthetic routes, and likely applications based on current scientific understanding. As the

demand for novel fluorinated motifs in drug discovery continues to grow, the importance of

versatile building blocks like 3,3-Difluoropropanoic acid is set to increase.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1591082/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-difluoropropanoic-acid
https://repository.ubn.ru.nl/bitstream/handle/2066/304605/1/304605.pdf
https://www.benchchem.com/product/b1591082/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-difluoropropanoic-acid
https://www.benchchem.com/product/b1591082/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-difluoropropanoic-acid
https://www.benchchem.com/product/b1591082/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-difluoropropanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Ningbo Innopharmchem Co., Ltd. (2026, January 27). 3,3,3-Trifluoropropionic Acid: A

Versatile Fluorinated Building Block for Pharmaceuticals and Agrochemicals. Available at:

[Link]

A Process For Preparation Of Difluoro Propionic Acid And Its Ester Derivatives. (n.d.).
Google Patents.
Process for producing 3,3,3-trifluoropropionic acid. (n.d.). Google Patents.
Practical Method for Manufacturing 3,3-Difluoro-2-Hydroxypropionic Acid. (n.d.). Google
Patents.

Della Védova, C. O., et al. (2025). Perfluoropropionic Acid (CF3CF2C(O)OH): Three

Conformations and Dimer Formation. Molecules, 30(9), 1887. Available at: [Link]

Process for producing 2,3,3,3-tetrafluoropropene. (n.d.). Google Patents.

de Gruijter, C. F., et al. (2024). Fluorinated Propionic Acids Unmasked: Puzzling

Fragmentation Phenomena of the Deprotonated Species. The Journal of Physical Chemistry

Letters. Available at: [Link]

National Center for Biotechnology Information. (n.d.). 3,3-Difluoropropanoic acid.

PubChem. Available at: [Link]

A Process For Preparation Of Difluoro Propionic Acid And Its Ester. (n.d.). Quick Company.

Available at: [Link]

Ramachandran Research Group. (n.d.). Fluoroorganic Chemistry. Purdue University.

Available at: [Link]

National Center for Biotechnology Information. (n.d.). 3,3-Difluoropentanoic acid. PubChem.

Available at: [Link]

National Center for Biotechnology Information. (n.d.). 2,3-Difluoropropanoic acid. PubChem.

Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.innopharmchem.com/news/3-3-3-trifluoropropionic-acid-a-versatile-fluorinated-building-block-for-pharmaceuticals-and-agrochemicals-155142-69-1-2516-99-6-373-96-6-33420-54-1-87189821-1783699-23-9-33420-54-1
https://www.mdpi.com/1420-3049/30/9/1887
https://pubs.acs.org/doi/10.1021/acs.jpclett.4c00196
https://www.benchchem.com/product/b1591082/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-difluoropropanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/16218396
https://www.quickcompany.in/patents/a-process-for-preparation-of-difluoro-propionic-acid-and-its-ester-derivatives-202341050516
https://www.chem.purdue.edu/pv/research-areas/fluoroorganic-chemistry/
https://pubchem.ncbi.nlm.nih.gov/compound/87189821
https://pubchem.ncbi.nlm.nih.gov/compound/13781597
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. achmem.com [achmem.com]

2. A Process For Preparation Of Difluoro Propionic Acid And Its Ester [quickcompany.in]

3. “A Process For Preparation Of Difluoro Propionic Acid And Its Ester [quickcompany.in]

4. 3,3-Difluoropropanoic acid | 155142-69-1 [chemicalbook.com]

5. 3,3-Difluoropropanoic acid | C3H4F2O2 | CID 16218396 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. repository.ubn.ru.nl [repository.ubn.ru.nl]

To cite this document: BenchChem. [An In-depth Technical Guide to 3,3-Difluoropropanoic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591082/docs#an-in-depth-technical-guide-to-3-3-
difluoropropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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